N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as TAK-659 and is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).
Mechanism of Action
The mechanism of action of N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide involves the inhibition of BTK. BTK is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor signaling. When BTK is inhibited, the downstream signaling cascade is also suppressed, leading to the inhibition of B-cell activation and proliferation. This can be beneficial in the treatment of diseases such as cancer and autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. In vitro studies have shown that this compound is a potent inhibitor of BTK, with an IC50 value of 0.85 nM. In vivo studies have also shown that this compound can effectively inhibit BTK activity in animal models. Additionally, this compound has shown good selectivity towards BTK, with minimal off-target effects.
Advantages and Limitations for Lab Experiments
The advantages of using N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide in lab experiments include its high potency and selectivity towards BTK. This compound can be used to study the role of BTK in various diseases, and its inhibition can lead to the development of new therapeutic strategies. However, the limitations of using this compound include its high cost and limited availability, which can make it difficult to conduct large-scale experiments.
Future Directions
There are several future directions for the study of N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide. One potential direction is the development of new therapeutic strategies for the treatment of cancer and autoimmune disorders. Additionally, further studies are needed to understand the long-term effects of BTK inhibition and the potential side effects of using this compound in humans. Furthermore, the development of new BTK inhibitors with improved potency and selectivity can lead to the development of more effective treatments for various diseases.
Synthesis Methods
The synthesis of N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide involves a multi-step process. The starting material for the synthesis is 2-bromo-4,6-diisopropylphenol, which is reacted with thiophene-2-sulfonyl chloride to form 2-(thiophene-2-sulfonyl)-4,6-diisopropylphenol. This intermediate is then reacted with 1,2-diaminoethane to form this compound. The synthesis of this compound has been optimized to achieve high yields and purity.
Scientific Research Applications
N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide has been extensively studied for its potential applications in the field of medicine. This compound has shown promising results as a BTK inhibitor, which makes it a potential candidate for the treatment of various diseases such as cancer and autoimmune disorders. BTK is a key enzyme in the B-cell receptor signaling pathway, and its inhibition can lead to the suppression of B-cell activation and proliferation.
Properties
IUPAC Name |
N-[2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N2O4S3/c1-14(2)17-12-18(15(3)4)21(19(13-17)16(5)6)30(26,27)23-10-9-22-29(24,25)20-8-7-11-28-20/h7-8,11-16,22-23H,9-10H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHXXFBKNDXOCHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)NCCNS(=O)(=O)C2=CC=CS2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.